Cas no 4122-52-5 (1-Propionylimidazole)

• Product Name: 1-Propionylimidazole
• CAS No: 4122-52-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD00014504
• CID: 331166
• PubChem ID: 77770
• Update Time: 2025-04-19

1-Propionylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-imidazol-1-yl)-
• 1-imidazol-1-ylpropan-1-one
• 1-Propionylimidazole
• 1-(1-Oxopropyl)-1H-imidazole
• 1-imidazol-1-yl-propan-1-one
• 1-Propionyl-1H-imidazol
• 1-propionyl-1H-imidazole
• N-Propanoylimidazole
• N-propionylimidazole
• Propionylimidazolide
• FS-4322
• Q27103136
• AKOS006343922
• MFCD00014504
• GDBUORNHWAZSNU-UHFFFAOYSA-N
• CHEBI:27449
• C03007
• NS00030941
• 1-Propanone, 1-(1H-imidazol-1-yl)-
• SCHEMBL5217912
• 1H-Imidazole, 1-(1-oxopropyl)-
• FT-0635142
• 1-(1H-imidazol-1-yl)propan-1-one
• DTXSID00194150
• 1-(1H-Imidazol-1-yl)-1-propanone
• G9MLR7Q2BX
• A825473
• EINECS 223-922-7
• 4122-52-5
• 1-?Propionylimidazole
• DB-049728
• 1-(1-Oxopropyl)-1H-imidazole; 1-(1H-Imidazol-1-yl)-1-propanone; 1-Propionylimidazole; N-Propionylimidazole; Propionylimidazolide

• MDL： MFCD00014504
• Inchi： 1S/C6H8N2O/c1-2-6(9)8-4-3-7-5-8/h3-5H,2H2,1H3
• InChI Key： GDBUORNHWAZSNU-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C=NC=C1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 109 °C
• Flash Point: 94.5°C
• Refractive Index: 1.541
• PSA: 34.89000
• LogP: 0.93330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles